2-[4-(Pyridin-2-yl)piperazin-1-yl]ethan-1-ol

• CAS RN: 40004-68-0
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 2-(4-pyridin-2-ylpiperazin-1-yl)ethanol
• InChI: InChI=1S/C11H17N3O/c15-10-9-13-5-7-14(8-6-13)11-3-1-2-4-12-11/h1-4,15H,5-10H2
• InChI Key: JADLXZSDPDFNLC-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCO)C2=CC=CC=N2

Description

2-[4-(Pyridin-2-yl)piperazin-1-yl]ethan-1-ol is a useful research compound. Its molecular formula is C11H17N3O and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1-(2-pyridyl)piperazine (5 g), potassium carbonate powder (9 g) and N,N-dimethylformamide (30 ml) was added dropwise ethylene bromohydrin (5.74 g) under stirring. The mixture was stirred at room temperature for 6 hours, diluted with water (100 ml) and extracted with chloroform. The chloroform layer was washed with water and dried over anhydrous sodium sulfate. The solvent was distilled off and the residue was purified by silica gel chromatography [eluent: dichloromethane-methanol (95:5)] to give 4-(2-pyridyl)-1-piperazineethanol as crystals, m.p. 82.5°-84° C. Yield 4.68 g (73.7%).